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Beryllium oxide (BeO), also known as beryllia, is an advanced ceramic material distinguished

by a rare and highly sought-after combination of physical properties. Unlike most materials

which are either thermally conductive or electrically insulating, BeO excels in both domains.[1]

[2] Its thermal conductivity is comparable to that of some metals, while it maintains the high

electrical resistivity characteristic of a ceramic insulator.[2][3] This makes high-purity BeO an

indispensable material in a variety of high-performance applications, including electronics,

aerospace, and nuclear technology.[4][5]

In the realm of electronics, BeO is critical for applications where efficient heat dissipation is

paramount for the reliability and performance of components.[5][6] It is frequently used in

substrates for high-power transistors, heat sinks for semiconductor devices, and in microwave

and radio-frequency (RF) applications.[2][4][5] The ability of BeO to rapidly remove heat while

preventing electrical leakage is crucial for the miniaturization and increased power densities of

modern electronic systems.[2]

This guide will delve into the key electrical insulating properties of high-purity BeO ceramics,

presenting quantitative data, detailing the methodologies for their characterization, and

illustrating the fundamental principles that govern its behavior.

Quantitative Electrical Properties of High-Purity BeO
Ceramics
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The electrical insulating performance of BeO ceramics is primarily defined by its electrical

resistivity, dielectric strength, dielectric constant, and loss tangent. The purity of the BeO

ceramic significantly influences these properties, with higher purity grades generally exhibiting

superior insulating characteristics. The following tables summarize the key electrical properties

of various grades of high-purity BeO ceramics.

Electrical Resistivity and Dielectric Strength
Electrical resistivity is a measure of a material's opposition to the flow of electric current, while

dielectric strength indicates its ability to withstand a strong electric field without breaking down.

High values for both are indicative of a superior insulating material.

Property
Be-97 (97%
BeO)

Be-99 (99%
BeO)

Be-99.5 (99.5%
BeO)

Unit

Volume

Resistivity (at

25°C)

≥ 1x10¹⁴ ≥ 1x10¹⁴ ≥ 1x10¹⁴ Ω·cm

DC Breakdown

Strength
≥ 15 ≥ 30 ≥ 40 kV/mm

Dielectric

Strength
10 - 15 ~20 ~27 kV/mm

Data compiled from multiple sources.[1][7][8][9][10][11][12][13]

Dielectric Constant and Loss Tangent
The dielectric constant (relative permittivity) is the ratio of the permittivity of a substance to the

permittivity of free space, indicating a material's ability to store electrical energy. A low dielectric

constant is desirable for high-frequency applications to minimize signal propagation delay. The

loss tangent (dissipation factor) quantifies the inherent dissipation of electromagnetic energy in

a dielectric material. A low loss tangent is crucial for minimizing energy loss, especially in high-

frequency circuits.
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Property
Be-97 (97%
BeO)

Be-99 (99%
BeO)

Be-99.5 (99.5%
BeO)

Unit

Dielectric

Constant (at 1

MHz)

6.9 ± 0.4 6.6 ± 0.2 6.6 ± 0.2 -

Dielectric

Constant (at ~10

GHz)

6.9 ± 0.4 6.9 ± 0.2 6.8 ± 0.2 -

Loss Tangent

(tanδ) (at 1 MHz)
≤ 4x10⁻⁴ ≤ 4x10⁻⁴ ≤ 4x10⁻⁴ -

Loss Tangent

(tanδ) (at 10

GHz)

≤ 8x10⁻⁴ ≤ 6x10⁻⁴ ≤ 4x10⁻⁴ -

Data compiled from multiple sources.[1][7][9][10][11][14][15]

Comparison with Other Ceramic Insulators
To highlight the exceptional properties of BeO, the following table provides a comparison with

other commonly used ceramic insulating materials.
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Property
Beryllium
Oxide (BeO)

Aluminum
Oxide (Al₂O₃
99%)

Aluminum
Nitride (AlN)

Silicon Nitride
(Si₃N₄)

Thermal

Conductivity

(W/m·K)

230 - 260 20 - 30 170 - 180 ~25

Volume

Resistivity

(Ω·cm)

> 10¹⁴ > 10¹² > 10¹³ 10¹²

Dielectric

Strength

(kV/mm)

15 - 40 ~17 ~20 ~15

Dielectric

Constant (at 1

MHz)

6.7 9.8 8.6 - 9.0 7 - 8

Loss Tangent

(tanδ x 10⁻⁴)
1 - 5 1 - 2 1 - 10 -

Data compiled from multiple sources.[1][8][10][12]

Experimental Protocols for Electrical
Characterization
The accurate determination of the electrical properties of high-purity BeO ceramics requires

standardized and meticulous experimental procedures. The following sections detail the

methodologies for measuring volume resistivity, dielectric strength, and dielectric constant and

loss tangent, based on established ASTM standards.

Volume Resistivity Measurement
The volume resistivity of BeO ceramics is typically determined following the guidelines of ASTM

D257: Standard Test Methods for DC Resistance or Conductance of Insulating Materials.

3.1.1 Sample Preparation:
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Ceramic specimens are prepared in the form of flat discs or plates with parallel surfaces.

The surfaces are cleaned with a suitable solvent (e.g., ethanol, isopropanol) to remove any

contaminants that could affect the measurement.

For precise measurements, a three-electrode configuration is often employed, consisting of a

guarded electrode, a guard electrode, and an unguarded electrode. These electrodes can be

applied to the ceramic surface using conductive silver paint or by sputtering a thin metallic

layer (e.g., gold, platinum).

3.1.2 Apparatus:

A high-resistance meter or electrometer capable of measuring very low currents

(picoamperes or femtoamperes).

A stable DC voltage source.

A test fixture or resistivity chamber that securely holds the sample and electrodes, providing

shielding from external electrical noise. The fixture should be housed in an environmentally

controlled chamber to regulate temperature and humidity.

3.1.3 Procedure:

The prepared BeO ceramic sample is placed in the test fixture.

A DC voltage is applied across the guarded and unguarded electrodes.

The resulting current flowing through the bulk of the material is measured by the

electrometer connected to the guarded electrode.

The measurement is taken after a specified electrification time (typically 60 seconds) to allow

for the decay of transient currents.

The volume resistance (Rᵥ) is calculated using Ohm's law (Rᵥ = V/I).

The volume resistivity (ρᵥ) is then calculated using the formula: ρᵥ = Rᵥ * (A/t) where A is the

effective area of the guarded electrode and t is the thickness of the sample.
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Dielectric Strength Measurement
The dielectric strength of BeO ceramics is determined according to ASTM D149: Standard Test

Method for Dielectric Breakdown Voltage and Dielectric Strength of Solid Electrical Insulating

Materials at Commercial Power Frequencies.

3.2.1 Sample Preparation:

Specimens are typically thin, flat discs or plates of uniform thickness.

The surfaces should be smooth and free of defects. The samples are cleaned and dried

before testing.

3.2.2 Apparatus:

A high-voltage AC power supply with a variable transformer to control the output voltage.

A set of electrodes, typically cylindrical with rounded edges to prevent premature breakdown

due to high electric field concentrations. The electrodes are often immersed in an insulating

oil bath along with the sample to prevent flashover.

A voltmeter to accurately measure the breakdown voltage.

3.2.3 Procedure:

The BeO ceramic sample is placed between the electrodes in the insulating medium.

The voltage is applied and increased from zero at a uniform rate (e.g., 500 V/s) until

dielectric breakdown occurs, which is indicated by a sudden drop in voltage and a visible or

audible discharge.

The voltage at which breakdown occurs is recorded.

The dielectric strength is calculated by dividing the breakdown voltage by the thickness of

the sample.

Dielectric Constant and Loss Tangent Measurement
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The dielectric constant and loss tangent of BeO ceramics are measured following the

procedures outlined in ASTM D150: Standard Test Methods for A-C Loss Characteristics and

Permittivity (Dielectric Constant) of Solid Electrical Insulating Materials.

3.3.1 Sample Preparation:

The samples are prepared as thin, flat discs with parallel and smooth surfaces.

Conductive electrodes are applied to the opposing flat surfaces of the disc, forming a parallel

plate capacitor with the BeO ceramic as the dielectric. The electrodes are typically made of

silver paint or sputtered metal.

3.3.2 Apparatus:

A precision LCR meter or an impedance analyzer.

A test fixture that holds the sample and provides connections to the measurement

instrument.

An environmental chamber to control temperature and humidity during the measurement.

3.3.3 Procedure:

The prepared sample is placed in the test fixture.

The LCR meter or impedance analyzer is used to measure the capacitance (C) and the

dissipation factor (D), which is equivalent to the loss tangent (tanδ), at a specific frequency

(e.g., 1 MHz).

The dielectric constant (ε') is calculated using the formula for a parallel plate capacitor: ε' =

(C * d) / (ε₀ * A) where C is the measured capacitance, d is the thickness of the sample, A is

the area of the electrodes, and ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m).

The measurements can be repeated at different frequencies and temperatures to

characterize the material's behavior over a range of operating conditions.
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Visualization of Fundamental Properties and
Experimental Workflow
To better understand the relationship between the material's structure and its properties, as

well as the process of characterization, the following diagrams are provided.

Crystal Structure

Electrical Properties

Thermal Properties

Wurtzite Crystal Structure
(Hexagonal)

Strong Covalent Bonds
(Be-O)
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Wide Band Gap
(~10.6 eV)

Results in

Efficient Phonon Transport
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(~300 W/m·K)
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Causes

Click to download full resolution via product page

Caption: Relationship between BeO's crystal structure and its properties.
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Caption: Experimental workflow for BeO ceramic electrical characterization.
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Conclusion
High-purity Beryllium Oxide ceramics stand out as a premier material for applications

demanding exceptional electrical insulation coupled with high thermal conductivity. Its high

volume resistivity and dielectric strength ensure electrical isolation and reliability, while its low

dielectric constant and loss tangent make it suitable for high-frequency applications. The

properties are intrinsically linked to its stable wurtzite crystal structure. The standardized

experimental protocols outlined in this guide provide a framework for the accurate and

reproducible characterization of BeO ceramics, ensuring their effective implementation in

advanced technological systems. As the demand for higher performance and miniaturization in

electronics and other fields continues to grow, the unique property profile of high-purity BeO will

ensure its continued importance as a critical enabling material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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